N-ethyl-2-(4-formyl-2-methoxyphenoxy)acetamide

• IUPAC Name: N-ethyl-2-(4-formyl-2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C12H15NO4/c1-3-13-12(15)8-17-10-5-4-9(7-14)6-11(10)16-2/h4-7H,3,8H2,1-2H3,(H,13,15)
• InChI Key: DEKHHYUNIVIVFV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)COC1=C(C=C(C=C1)C=O)OC
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• CAS RN: 742116-67-2

Description

“N-ethyl-2-(4-formyl-2-methoxyphenoxy)acetamide” is a chemical compound with the empirical formula C12H15NO4. Its molecular weight is 237.25. It is a solid substance.

Molecular Structure Analysis

The SMILES string of the compound is O=C(NCC)COC(C=C1)=C(OC)C=C1C=O. The InChI string is 1S/C12H15NO4/c1-3-13-12(15)8-17-10-5-4-9(7-14)6-11(10)16-2/h4-7H,3,8H2,1-2H3,(H,13,15).

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has a predicted melting point of 159.36°C and a predicted boiling point of 469.2°C at 760 mmHg. The predicted density is 1.2 g/cm3, and the predicted refractive index is n20D 1.54.

Mechanism of Action

The mechanism of action of N-ethyl-2-(4-formyl-2-methoxyphenoxy)acetamide is not fully understood. However, it is believed that this compound binds to the active site of the enzyme acetylcholinesterase and inhibits its activity. This inhibition of acetylcholinesterase activity leads to an increase in the levels of acetylcholine in the body, which can have a variety of physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects in laboratory experiments. This compound has been found to increase the levels of acetylcholine in the body, which can have a variety of physiological effects. This compound has also been found to inhibit the growth of certain types of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The main advantage of using N-ethyl-2-(4-formyl-2-methoxyphenoxy)acetamide in laboratory experiments is its ability to inhibit the activity of the enzyme acetylcholinesterase. This inhibition can be used to study the effects of acetylcholine on the body. However, this compound has several limitations for use in laboratory experiments. This compound is a small molecule and is not very stable in solution, which can lead to inaccurate results. Additionally, this compound is soluble in water and has an absorption maximum of approximately 380 nm, which can make it difficult to detect in certain experiments.

Future Directions

There are a number of potential future directions for research into N-ethyl-2-(4-formyl-2-methoxyphenoxy)acetamide. One potential direction is to further study the mechanism of action of this compound and its effects on the body. Additionally, further research into the potential applications of this compound in drug discovery and laboratory experiments is needed. Another potential direction is to develop new methods for synthesizing this compound with higher yields and improved stability. Finally, further research into the potential therapeutic uses of this compound is needed.

Synthesis Methods

N-ethyl-2-(4-formyl-2-methoxyphenoxy)acetamide can be synthesized by a two-step process. The first step involves the reaction of ethyl acetate and 4-formyl-2-methoxyphenol in the presence of sodium hydroxide. This reaction produces a compound known as 4-formyl-2-methoxyphenoxyethanol. The second step involves the reaction of 4-formyl-2-methoxyphenoxyethanol and ethyl chloroformate in the presence of sodium hydroxide. This reaction produces this compound. The overall yield of the reaction is approximately 80%.

Scientific Research Applications

N-ethyl-2-(4-formyl-2-methoxyphenoxy)acetamide has been studied for its potential applications in drug discovery and laboratory experiments due to its unique properties. This compound has been used as an inhibitor of the enzyme acetylcholinesterase, which plays an important role in the transmission of nerve signals in the body. This compound has also been studied for its potential applications in cancer research. This compound has been found to inhibit the growth of certain types of cancer cells in vitro.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Eye Irrit. 2. The precautionary statements include P301 + P310 - P305 + P351 + P338. It is recommended to be stored at room temperature.